Cas no 946243-26-1 (3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide)

• Product Name: 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide
• CAS No: 946243-26-1
• MF: C₂₄H₂₇NO₇S
• MW: 473.538686037064
• CID: 5513718
• Update Time: 2025-05-22

3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4-diethoxy-N-[2-(2-furanyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl]-
• 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide

• Inchi： 1S/C24H27NO7S/c1-4-30-20-13-8-17(15-22(20)31-5-2)24(26)25-16-23(21-7-6-14-32-21)33(27,28)19-11-9-18(29-3)10-12-19/h6-15,23H,4-5,16H2,1-3H3,(H,25,26)
• InChI Key： UOSASJHGJGZAOL-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide

Research Briefing on 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide (CAS: 946243-26-1)

In recent years, the compound 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide (CAS: 946243-26-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and oncological diseases. The following briefing provides an overview of the latest research developments related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

Recent studies have focused on elucidating the molecular interactions of 946243-26-1 with key biological targets. One notable finding is its ability to modulate the activity of specific sulfonylurea receptors, which play a critical role in cellular signaling pathways. This modulation has been linked to anti-inflammatory effects, as demonstrated in preclinical models of chronic inflammation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding sites of 946243-26-1, providing valuable insights into its structure-activity relationship (SAR).

In addition to its anti-inflammatory properties, 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide has shown promise as an anticancer agent. Preliminary in vitro studies indicate that the compound induces apoptosis in certain cancer cell lines by inhibiting the PI3K/AKT/mTOR pathway, a well-known oncogenic signaling cascade. These findings are supported by data from high-throughput screening assays, which revealed selective cytotoxicity against tumor cells while sparing normal cells. Further investigations are underway to optimize the compound's pharmacokinetic profile and evaluate its efficacy in animal models.

The synthesis and optimization of 946243-26-1 have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Analytical techniques such as HPLC-MS and NMR spectroscopy have been instrumental in characterizing the compound and its derivatives, ensuring reproducibility and quality control in subsequent studies.

Despite these advancements, challenges remain in the development of 3,4-diethoxy-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethylbenzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 946243-26-1 represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique chemical structure and multifaceted biological activities warrant continued investigation. Future research should focus on refining its pharmacological properties and exploring its potential in combination therapies. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of novel therapeutic agents in the chemical biology and pharmaceutical sectors.